Cas no 344413-66-7 (Phosphinic acid, (3-amino-2-oxopropyl)-)

Phosphinic acid, (3-amino-2-oxopropyl)-, is a specialized organophosphorus compound featuring both phosphinic and amino-ketone functional groups. Its unique structure makes it valuable in coordination chemistry and as a precursor for synthesizing phosphorus-containing ligands or biologically active molecules. The presence of the amino and ketone groups allows for further functionalization, enhancing its utility in chelation or derivatization reactions. This compound is particularly relevant in medicinal chemistry and materials science, where its bifunctional reactivity can be leveraged for designing metal-binding agents or hybrid organic-inorganic frameworks. Careful handling is advised due to its potential reactivity under certain conditions.

Phosphinic acid, (3-amino-2-oxopropyl)- structure

344413-66-7 structure

Product Name:Phosphinic acid, (3-amino-2-oxopropyl)-

CAS No:344413-66-7

MF:C₃H₈NO₃P

MW:137.074281692505

CID:3945117

Update Time:2026-04-17

Phosphinic acid, (3-amino-2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

- Phosphinic acid, (3-amino-2-oxopropyl)-

Phosphinic acid, (3-amino-2-oxopropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-38375257-1.0g	(3-amino-2-oxopropyl)phosphinic acid	344413-66-7	95%	1.0g	$0.0	2023-02-02

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Additional information on Phosphinic acid, (3-amino-2-oxopropyl)-

Phosphinic Acid, (3-Amino-2-Oxopropyl) - A Comprehensive Overview

Phosphinic acid, (3-amino-2-oxopropyl), also known by its CAS number 344413-66-7, is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of phosphonic acids, which are widely recognized for their unique chemical properties and applications. The structure of phosphinic acid, (3-amino-2-oxopropyl) comprises a phosphorus atom bonded to two hydroxyl groups and an amino ketone side chain, making it a valuable intermediate in organic synthesis.

The synthesis of phosphinic acid, (3-amino-2-oxopropyl) involves a series of carefully controlled reactions, often starting from readily available phosphonic acid precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound during its synthesis. These developments underscore the growing interest in optimizing the production of phosphinic acid derivatives for large-scale applications.

Phosphinic acid, (3-amino-2-oxopropyl) exhibits remarkable chemical stability and reactivity, making it an ideal candidate for various applications. In the field of materials science, this compound has been utilized as a building block for the synthesis of advanced polymers and coatings. Its ability to form stable bonds with metal ions has led to its application in corrosion prevention and surface modification technologies.

In the pharmaceutical industry, phosphinic acid, (3-amino-2-oxopropyl) has shown potential as an intermediate in drug development. Recent studies have highlighted its role in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. For example, researchers have successfully incorporated this compound into drug delivery systems, enhancing their efficacy and bioavailability.

The agricultural sector has also benefited from the unique properties of phosphinic acid, (3-amino-2-oxopropyl). It has been employed as a component in pesticides and herbicides due to its ability to disrupt specific biochemical pathways in target organisms. Moreover, recent research has explored its use as a plant growth regulator, demonstrating its potential to enhance crop yields under stress conditions.

In terms of environmental applications, phosphinic acid derivatives, including (3-amino-2-oxopropyl) phosphinic acid, have been investigated for their role in water treatment processes. Their ability to chelate heavy metals and other contaminants makes them valuable candidates for developing eco-friendly remediation technologies.

The safety profile of phosphinic acid, (3-amino-2-oxopropyl) is another critical aspect that has been extensively studied. While it is generally considered non-toxic under normal handling conditions, proper precautions are recommended during its synthesis and use. Regulatory agencies have established guidelines to ensure safe handling practices and minimize potential risks associated with exposure.

In conclusion, phosphinic acid, (3-amino-2-oxopropyl), with its CAS number 344413-66-7, stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and adaptability make it a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.